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Compound of Interest

Compound Name: Sodium tetraethylborate

Cat. No.: B096122

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be
substituted for a comprehensive review of the official Safety Data Sheet (SDS) and institutional
safety protocols.

Executive Summary

Sodium tetraethylborate (NaBEt4) is a highly reactive organoboron compound utilized as an
ethylating agent in various chemical syntheses, including the derivatization of organometallic
species for analytical purposes.[1] Its utility is accompanied by significant hazards, primarily its
pyrophoric nature, meaning it can spontaneously ignite upon contact with air.[2][3]
Furthermore, it reacts violently with water to release flammable gases that can also ignite.[2][4]
This guide provides an in-depth overview of the pyrophoric and reactive properties of sodium
tetraethylborate, outlines critical safety precautions for its handling and storage, and details
emergency procedures to mitigate risks in a laboratory setting.

Physicochemical and Hazardous Properties

Sodium tetraethylborate is a white, crystalline powder or solid that is sensitive to both air and
moisture.[2] Its intrinsic reactivity is the source of its primary hazards.
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Property Description Citations
Physical State White powder or solid. [2][5]
Melting Point 140-142 °C [4]16]

) Catches fire spontaneously if
Pyrophoric Nature ] [21[31[7]
exposed to air.

Reacts violently with water,
o ) releasing flammable gases
Reactivity with Water ] o [2][4]
which may ignite

spontaneously.

Air and moisture sensitive.[1]
Stability Stable when stored under an

inert atmosphere.[6]

- Acids, halogens, and oxidizing
Incompatibilities
agents.

Upon combustion, it produces
B carbon monoxide (CO), carbon
Hazardous Decomposition o ] [6][8]
dioxide (COz2), oxides of boron,

and ethane.

Note: Quantitative data such as autoignition temperature, decomposition temperature, and
flash point are not available in the reviewed safety data sheets.[4][5][6]

Pyrophoric and Reactive Hazards

The primary danger associated with sodium tetraethylborate is its pyrophoric characteristic; it
will spontaneously ignite when exposed to the atmosphere.[3][8] This reactivity is due to the
high susceptibility of the tetraethylborate anion to oxidation.

The compound also exhibits extreme reactivity with water. The reaction is violent and produces
flammable gases, which can be ignited by the heat of the reaction or other ignition sources.[4]
[6] Therefore, contact with moisture, including atmospheric humidity, must be strictly avoided.
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Safe Handling and Storage Protocols

Due to its hazardous nature, sodium tetraethylborate must be handled with stringent safety

measures in place.

Engineering Controls

 Inert Atmosphere: All manipulations of sodium tetraethylborate must be conducted under

an inert atmosphere, such as argon or nitrogen, within a glovebox or using Schlenk line

techniques.[4][6]

» Ventilation: Work should be performed in a well-ventilated area to prevent the accumulation

of any potential vapors or aerosols.[4]

o Safety Equipment: Eyewash stations and safety showers must be readily accessible in the

immediate work area.[6]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory when handling sodium tetraethylborate:

PPE Category

Specification

Citations

Eye and Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)
standards.

[4]

Skin Protection

Fire/flame resistant and
impervious clothing. Handle
with chemical-resistant gloves

inspected prior to use.

[4]115]

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, a
full-face respirator with
appropriate particulate filters

should be used.

[5]L6]
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Storage

 Inert and Dry Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated
place.[4][5] The contents must be stored under an inert gas.[4][6]

o Segregation: Keep away from heat, sparks, open flames, and hot surfaces.[4] Store
separately from incompatible materials such as acids, halogens, and oxidizing agents.[6]

o Flammables Area: The storage location should be designated as a flammables area.[5][6]

Emergency Procedures
Fire Response

In the event of a fire involving sodium tetraethylborate, do not use water.

» Extinguishing Media: Use a Class D fire extinguisher (for combustible metals), dry chemical
powder, sand, or carbon dioxide (CO32).[4][6]

» Firefighter Precautions: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5][6]

Spills and Leaks

e Immediate Actions: Remove all sources of ignition. Evacuate personnel to a safe area.[4]

o Containment and Cleanup: Under an inert atmosphere, carefully sweep up the spilled
material using non-sparking tools and place it into a suitable, dry, and closed container for
disposal.[4][5] Do not allow the spilled material to come into contact with water or air.[4]

First Aid
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Exposure Route

First Aid Measures

Citations

Skin Contact

Brush off loose patrticles from

the skin. Immediately flush with

plenty of water for at least 15
minutes while removing
contaminated clothing.
Immerse in cool water or wrap
in wet bandages. Seek

medical attention.

[4]1(5]

Eye Contact

Immediately rinse with plenty

of water, also under the

eyelids, for at least 15 minutes.

Seek immediate medical

attention.

[4]1[5]

Inhalation

Move the victim to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek

immediate medical attention.

[4115]

Ingestion

Do not induce vomiting. Never
give anything by mouth to an
unconscious person. Rinse
mouth with water. Seek

immediate medical attention.

[4]115]

Experimental Protocols and Methodologies

The information presented in this guide is based on established safety data and practices.

Detailed experimental protocols for determining the pyrophoric nature or reactivity of sodium

tetraethylborate are not available in the public domain, as this information is typically

generated during proprietary toxicological and safety assessments. Researchers planning to

use this reagent should develop a comprehensive, site-specific standard operating procedure

(SOP) that incorporates the handling precautions outlined in this document and the official

SDS.
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Visualized Workflows

The following diagrams illustrate key decision-making and response workflows for handling
sodium tetraethylborate.
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Spill of Sodium
Tetraethylborate Occurs

Evacuate Immediate Area
& Alert Personnel

'

Don Appropriate PPE
(FR Clothing, Gloves, Goggles)

'

Establish an Inert
Atmosphere (if possible)

'

Use Non-Sparking Tools

'

Carefully Sweep Solid
into a Dry Container

'

Seal Container Tightly

'

Decontaminate Area
(Consult SDS)

Dispose of Waste According
to Regulations

Click to download full resolution via product page

Caption: Workflow for handling a sodium tetraethylborate spill.
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Task: Handling Sodium
Tetraethylborate

A

\

Body Protection:
Fire/Flame Resistant
& Impervious Clothing

Respiratory Protection:
(If needed)
Full-Face Respirator

Hand Protection: Eye Protection:
Chemical Resistant Gloves Tightly Fitting Safety Goggles

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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